Cas no 67845-90-3 (2,2,6,6-Tetramethyl-4-cyanopiperidine)

2,2,6,6-Tetramethyl-4-cyanopiperidine is a sterically hindered piperidine derivative featuring a cyano functional group at the 4-position. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of light stabilizers, pharmaceuticals, and agrochemicals. The tetramethyl substitution enhances steric hindrance, improving stability and selectivity in reactions. The cyano group offers versatility for further functionalization, enabling applications in nucleophilic additions or cyclization reactions. Its rigid structure also makes it useful in coordination chemistry and catalyst design. The compound’s high purity and well-defined molecular architecture ensure consistent performance in specialized synthetic pathways.

2,2,6,6-Tetramethyl-4-cyanopiperidine structure

67845-90-3 structure

Product Name:2,2,6,6-Tetramethyl-4-cyanopiperidine

CAS No:67845-90-3

MF:C₁₀H₁₈N₂

MW:166.263322353363

CID:967325

PubChem ID:105777

Update Time:2025-06-07

2,2,6,6-Tetramethyl-4-cyanopiperidine Chemical and Physical Properties

Names and Identifiers

- 2,2,6,6-Tetramethyl-4-cyanopiperidine
- 2,2,6,6-Tetramethyl-
- 4-cyano-2,2,6,6-tetramethylpiperidine
- Z1198172295
- AS-36475
- 67845-90-3
- CS-0253425
- 4-Piperidinecarbonitrile, 2,2,6,6-tetramethyl-
- MFCD07369663
- DOKXGFDUBRWFCC-UHFFFAOYSA-N
- ZB1129
- DTXSID6070695
- AKOS006287017
- SCHEMBL6120368
- FT-0675094
- 2,2,6,6-Tetramethyl-4-piperidinecarbonitrile
- EN300-6432027
- 2,2,6,6-tetramethylpiperidine-4-carbonitrile
- DB-340219
- 2,2,6,6-Tetramethyl-4-piperidinecarbonitrile;
- DTXCID6045119
- MDL： MFCD07369663
- Inchi： 1S/C10H18N2/c1-9(2)5-8(7-11)6-10(3,4)12-9/h8,12H,5-6H2,1-4H3
- InChI Key： DOKXGFDUBRWFCC-UHFFFAOYSA-N
- SMILES： N1C(C)(C)CC(C#N)CC1(C)C

Computed Properties

Exact Mass: 166.146998583g/mol
Monoisotopic Mass: 166.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 35.8Å²

Experimental Properties

Melting Point: 230°C dec.

2,2,6,6-Tetramethyl-4-cyanopiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129005011-250mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3	95%	250mg	$246.75	2023-09-01
Alichem	A129005011-1g	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3	95%	1g	$593.88	2023-09-01
Alichem	A129005011-5g	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3	95%	5g	$1835.60	2023-09-01
TRC	T301250-10mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3		10mg	$ 121.00	2023-09-06
TRC	T301250-25mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3		25mg	$ 190.00	2023-09-06
TRC	T301250-50mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3		50mg	$ 351.00	2023-09-06
TRC	T301250-100mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3		100mg	$ 672.00	2023-04-16
TRC	T301250-250mg	2,2,6,6-Tetramethyl-4-cyanopiperidine	67845-90-3		250mg	$ 1499.00	2023-04-16
Enamine	EN300-6432027-0.05g	2,2,6,6-tetramethylpiperidine-4-carbonitrile	67845-90-3	95%	0.05g	$140.0	2023-07-06
Enamine	EN300-6432027-0.1g	2,2,6,6-tetramethylpiperidine-4-carbonitrile	67845-90-3	95%	0.1g	$208.0	2023-07-06